Cas no 18161-11-0 (4,5,6,7-Tetrahydro-1H-indazole hydrochloride)

4,5,6,7-Tetrahydro-1H-indazole hydrochloride is a heterocyclic organic compound featuring a fused indazole core with a saturated cyclohexane ring. This structure imparts stability and versatility, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The hydrochloride salt form enhances solubility and handling properties, facilitating its use in various reactions. Its rigid yet flexible scaffold is advantageous for designing bioactive molecules, particularly in medicinal chemistry for targeting central nervous system (CNS) disorders and inflammation. The compound’s well-defined synthetic route ensures high purity and reproducibility, supporting research and development applications. Its utility in constructing complex pharmacophores underscores its importance in drug discovery.
4,5,6,7-Tetrahydro-1H-indazole hydrochloride structure
18161-11-0 structure
Product Name:4,5,6,7-Tetrahydro-1H-indazole hydrochloride
CAS No:18161-11-0
MF:C7H11ClN2
MW:158.628640413284
MDL:MFCD13195636
CID:851332
PubChem ID:53216209
Update Time:2025-06-15

4,5,6,7-Tetrahydro-1H-indazole hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 4,5,6,7-Tetrahydro-1H-indazole hydrochloride
    • 4,5,6,7-TETRAHYDRO-1H-INDAZOLE HCL
    • AK134165
    • I10-1409
    • KB-35531
    • MolPort-015-142-694
    • 4,5,6,7-Tetrahydro-1H-indazole--hydrogen chloride (1/1)
    • DB-357636
    • 18161-11-0
    • MFCD13195636
    • AKOS006228169
    • BS-21786
    • CS-0211783
    • DTXSID70681466
    • 4,5,6,7-tetrahydro-1H-indazole;hydrochloride
    • 4,5,6,7-Tetrahydro-1H-indazolehydrochloride
    • 1H-Indazole, 4,5,6,7-tetrahydro-, hydrochloride (1:1)
    • MDL: MFCD13195636
    • Inchi: 1S/C7H10N2.ClH/c1-2-4-7-6(3-1)5-8-9-7;/h5H,1-4H2,(H,8,9);1H
    • InChI Key: MRWXPAPXTKTTMR-UHFFFAOYSA-N
    • SMILES: Cl.N1C2=C(C=N1)CCCC2

Computed Properties

  • Exact Mass: 158.0610761g/mol
  • Monoisotopic Mass: 158.0610761g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 103
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 28.7Ų

4,5,6,7-Tetrahydro-1H-indazole hydrochloride Pricemore >>

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4,5,6,7-Tetrahydro-1H-indazole hydrochloride Related Literature

Additional information on 4,5,6,7-Tetrahydro-1H-indazole hydrochloride

Comprehensive Overview of 4,5,6,7-Tetrahydro-1H-indazole hydrochloride (CAS No. 18161-11-0)

4,5,6,7-Tetrahydro-1H-indazole hydrochloride (CAS No. 18161-11-0) is a heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to as THI hydrochloride, belongs to the indazole family, which is known for its diverse biological activities. The hydrochloride salt form enhances its solubility and stability, making it a preferred choice for various applications. Researchers are particularly interested in its potential role as a kinase inhibitor and its implications in drug discovery.

In recent years, the demand for small molecule inhibitors has surged, driven by advancements in targeted therapy and precision medicine. 4,5,6,7-Tetrahydro-1H-indazole hydrochloride has emerged as a promising candidate due to its unique structural features. Its indazole core is a common motif in many bioactive molecules, contributing to its ability to interact with various enzyme targets. This has led to increased searches for "THI hydrochloride synthesis" and "indazole derivatives applications" in scientific databases.

The compound's relevance extends to neurodegenerative disease research, where its potential as a neuroprotective agent is being explored. Studies suggest that 4,5,6,7-Tetrahydro-1H-indazole hydrochloride may modulate key pathways involved in oxidative stress and inflammation, topics that are highly searched in the context of Alzheimer's disease and Parkinson's disease. Its mechanism of action is often compared to other heterocyclic compounds, making it a subject of comparative studies.

Another area of interest is the compound's potential in cancer research. The indazole scaffold is known to exhibit anti-proliferative effects, and researchers are investigating its efficacy against specific cancer cell lines. Queries like "THI hydrochloride cancer study" and "indazole-based therapeutics" reflect the growing curiosity in this domain. Additionally, its role in signal transduction inhibition has made it a valuable tool for understanding cell cycle regulation.

From a synthetic chemistry perspective, 4,5,6,7-Tetrahydro-1H-indazole hydrochloride is often discussed in the context of green chemistry and sustainable synthesis. The push for eco-friendly methodologies has led to innovations in its production, reducing the reliance on hazardous reagents. This aligns with the broader trend of "green synthesis of pharmaceuticals," a topic frequently searched by environmentally conscious researchers.

In summary, 4,5,6,7-Tetrahydro-1H-indazole hydrochloride (CAS No. 18161-11-0) is a versatile compound with wide-ranging applications in drug development, neuroprotection, and cancer therapy. Its structural uniqueness and biological activity continue to inspire new research, making it a focal point in modern medicinal chemistry. As the scientific community delves deeper into its properties, this compound is poised to play a pivotal role in addressing some of the most pressing health challenges of our time.

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